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Compound of Interest

Compound Name: LY2979165

Cat. No.: B1651637

For researchers and scientists in the dynamic field of drug development, the proper handling
and disposal of investigational compounds like LY2979165 is a critical component of laboratory
safety and regulatory compliance. While specific disposal protocols for LY2979165 are not
publicly available, adherence to general best practices for hazardous chemical waste
management is paramount. This guide provides essential, step-by-step procedures to ensure
the safe disposal of LY2979165 and similar research chemicals.

The primary source of safety information for any chemical is its Safety Data Sheet (SDS).
Researchers should always consult the SDS for LY2979165, if available from the supplier, and
their institution's Environmental Health and Safety (EHS) department for specific guidance.

General Procedures for Chemical Waste Disposal

The disposal of laboratory chemical waste is regulated and must be conducted in a manner
that ensures the safety of personnel and the environment. The following steps outline a general
procedure for the proper disposal of chemical waste such as LY2979165.

Step 1: Waste Identification and Determination Before disposal, it is crucial to determine if the
waste is hazardous. This determination can be based on the known characteristics of the
chemical.[1] Most research chemicals should be treated as hazardous waste unless explicitly
determined otherwise.

Step 2: Segregation of Waste Incompatible chemicals must be segregated to prevent
dangerous reactions.[2][3] For instance, acids should be stored separately from bases, and
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oxidizing agents should be kept away from organic substances.[2] LY2979165 waste should
not be mixed with other chemical waste unless their compatibility is known.

Step 3: Proper Waste Containment Hazardous waste must be collected in containers that are
compatible with the chemical.[2][3][4] The container should be in good condition, leak-proof,
and have a secure lid.[2][4] It is often recommended to use the original container if it is suitable.
[2] Containers should not be overfilled; a headspace of at least 10% should be left to allow for
expansion.

Step 4: Labeling of Waste Containers All hazardous waste containers must be clearly labeled
with the words "Hazardous Waste," the full chemical name(s) of the contents, the approximate
quantities, and the date of accumulation.[2][4][5] Labels should be legible and securely
attached to the container.

Step 5: Storage of Waste Hazardous waste must be stored in a designated and properly
managed Satellite Accumulation Area (SAA) within the laboratory.[2] This area should be at or
near the point of generation.[4] Containers must be kept closed except when adding waste.[1]

[3]

Step 6: Arranging for Disposal Contact your institution's EHS department to schedule a pickup
for the hazardous waste.[1] Do not dispose of chemical waste down the drain or in the regular
trash unless explicitly permitted by your EHS department for specific, non-hazardous materials.

[3]L6]

Key Information for Handling LY2979165

While a specific disposal protocol is not available, the following information, gathered from
supplier data sheets, is pertinent to the safe handling of LY2979165.
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Property Information

Synonyms mGlu2 agonist

Store at -20°C for up to 3 years (powder) or

Storage )
-80°C for up to 1 year (in solvent).
- Soluble in H20 (40 mg/mL) and DMSO (1
Solubility
mg/mL).
Appearance Solid

Experimental Protocols

Detailed experimental protocols involving LY2979165 are not publicly available. Researchers
should develop their own protocols in accordance with established laboratory procedures and

safety guidelines.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a research
chemical like LY2979165.
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Chemical Waste Disposal Workflow
Step 1: Waste Generation
(LY2979165)

:

Step 2: Hazardous Waste Determination

:

Step 3: Segregate Incompatible Wastes

:

Step 4: Select Compatible Container

:

Step 5: Label Container Clearly
- 'Hazardous Waste'
- Chemical Name
- Date

:

(Step 6: Store in Satellite Accumulation Area (SAAD

[Step 7: Request EHS Pickup]

Step 8: Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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